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Compound of Interest

Compound Name: 1-Boc-2,6-dimethylpiperazine

Cat. No.: B1343925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures

for 1-Boc-2,6-dimethylpiperazine (tert-butyl 2,6-dimethylpiperazine-1-carboxylate). As a key

intermediate in the synthesis of bioactive molecules and pharmaceuticals, a thorough

understanding of its properties is crucial for safe and effective laboratory use.[1] This document

outlines the known physical and chemical properties, potential hazards, and detailed

procedures for safe handling, storage, and emergency response.

Chemical and Physical Properties
1-Boc-2,6-dimethylpiperazine is a versatile building block in organic synthesis.[1] Its Boc-

protecting group makes it a stable and easy-to-handle derivative of 2,6-dimethylpiperazine,

facilitating its use in the development of complex chemical entities.[1]

Table 1: Physical and Chemical Properties of 1-Boc-2,6-dimethylpiperazine
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Property Value Source

CAS Number 688363-66-8
Chem-Impex[1],

ChemicalBook[2]

Molecular Formula C₁₁H₂₂N₂O₂
Chem-Impex[1], Santa Cruz

Biotechnology[3]

Molecular Weight 214.31 g/mol
Chem-Impex[1], Santa Cruz

Biotechnology[3]

Appearance Light yellow crystals Chem-Impex[1]

Purity ≥ 95% (NMR) Chem-Impex[1]

Melting Point 108 - 113 °C Fisher Scientific[4]

Boiling Point 162 °C @ 760 mmHg Fisher Scientific[4]

Flash Point 44 °C / 111.2 °F Fisher Scientific[4]

Hazard Identification and Safety Precautions
While specific toxicity data for 1-Boc-2,6-dimethylpiperazine is not readily available, the

precautionary measures are derived from data for similar piperazine derivatives. The primary

hazards are associated with skin and eye contact, inhalation of dust, and flammability.

Table 2: Hazard Summary and GHS Classifications (Inferred)

Hazard Classification Precautionary Statement

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage.[4]

Serious Eye Damage/Irritation Category 1
Causes serious eye damage.

[4]

Flammable Solids Category 1 Flammable solid.[4]

Personal Protective Equipment (PPE)
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Proper PPE is mandatory when handling 1-Boc-2,6-dimethylpiperazine.

Eye Protection: Wear tightly fitting safety goggles or a face shield.[4][5]

Hand Protection: Use chemical-impermeable gloves (e.g., nitrile rubber). Inspect gloves prior

to use.[5]

Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,

flame-retardant and antistatic protective clothing.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[4]

Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential to ensure laboratory safety

and maintain the integrity of the compound.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoid the formation of dust and aerosols.[5][6]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Use non-sparking tools.[5]

Keep away from heat, sparks, open flames, and hot surfaces.[4]

Do not get in eyes, on skin, or on clothing.[4]

Wash hands thoroughly after handling.[6]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

Recommended storage temperature is between 0-8 °C.[1]
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Keep in a dark place under an inert atmosphere.[7]

Protect from light and moisture.[6][8]

Store in a flammables-area.[9]

Experimental Protocols: Emergency Procedures
In the event of an accidental exposure or spill, the following procedures should be followed

immediately.

First-Aid Measures
Table 3: First-Aid Procedures

Exposure Route Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[4]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash before reuse.

Get medical attention if irritation occurs.[6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[6][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[5]

Spill and Leak Procedures
Evacuate Personnel: Keep people away from and upwind of the spill/leak.[5]

Ensure Ventilation: Use adequate ventilation.[5]
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Remove Ignition Sources: Eliminate all sources of ignition.[5]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the chemical

enter drains.[5]

Clean-up: Sweep up and shovel into suitable, closed containers for disposal. Avoid dust

formation.[6] For larger spills, absorb with inert material (e.g., sand, silica gel).

Chemical Compatibility
Avoid contact with strong oxidizing agents and strong acids.[4]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.

Visualizing Safety and Handling Workflow
The following diagram illustrates the logical flow of safety and handling procedures for 1-Boc-
2,6-dimethylpiperazine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.echemi.com/sds/1-boc-piperazine-pd1805102926.html
https://www.echemi.com/sds/1-boc-piperazine-pd1805102926.html
https://www.fishersci.com/store/msds?partNumber=AC454150010&productDescription=1-%282-N-BOC-AMINOETHYL%29PI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116670050&productDescription=2+6-DIMETHYLPIPERAZINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1343925?utm_src=pdf-body
https://www.benchchem.com/product/b1343925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 1-Boc-2,6-dimethylpiperazine

Wear Appropriate PPE
- Goggles/Face Shield

- Gloves
- Lab Coat

Before Starting

Handling Procedures
- Use in Fume Hood

- Avoid Dust/Aerosols
- Ground Equipment
- No Ignition Sources

Storage
- Tightly Closed Container
- Cool, Dry, Well-Ventilated

- 0-8°C
- Inert Atmosphere

After Use

Spill or Exposure Event

If spill/exposure occurs

End of Procedure

Properly Stored

Administer First Aid
- Eye Wash
- Skin Wash
- Fresh Air

- Seek Medical Attention

Personal Exposure

Spill Cleanup
- Evacuate & Ventilate

- Remove Ignition Sources
- Absorb & Collect
- Dispose Properly

Environmental Spill

Waste Disposal
- Approved Waste Facility

- Follow Regulations

Click to download full resolution via product page

Safety and Handling Workflow for 1-Boc-2,6-dimethylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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